N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)naphthalene-1-sulfonamide

• IUPAC Name: N-[2-(3-pyrazin-2-ylpyrazol-1-yl)ethyl]naphthalene-1-sulfonamide
• InChI: InChI=1S/C19H17N5O2S/c25-27(26,19-7-3-5-15-4-1-2-6-16(15)19)22-11-13-24-12-8-17(23-24)18-14-20-9-10-21-18/h1-10,12,14,22H,11,13H2
• InChI Key: LHGLGVXQRUUZKA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2S(=O)(=O)NCCN3C=CC(=N3)C4=NC=CN=C4
• Molecular Formula: C19H17N5O2S
• Molecular Weight: 379.4 g/mol

Description

N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)naphthalene-1-sulfonamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a member of the pyrazolopyrazine family of compounds, which have been shown to exhibit a wide range of biological activities. In

Scientific Research Applications

Anti-Fibrosis Activity

The pyrimidine moiety within this compound has been associated with various pharmacological effects. . Specifically, they assessed their effects on immortalized rat hepatic stellate cells (HSC-T6). Notably, fourteen compounds demonstrated superior anti-fibrotic activity compared to existing drugs like Pirfenidone and Bipy55′DC. Among these, two compounds—ethyl 6-(5-(p-tolylcarbamoyl)pyrimidin-2-yl)nicotinate (12m) and ethyl 6-(5-((3,4-difluorophenyl)carbamoyl)pyrimidin-2-yl)nicotinate (12q)—stood out with IC50 values of 45.69 μM and 45.81 μM, respectively. These compounds effectively inhibited collagen expression and hydroxyproline content in vitro, suggesting their potential as novel anti-fibrotic drugs.